4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C27H25N3O3S2/c1-18-7-8-22(15-19(18)2)25-17-34-27(28-25)29-26(31)21-9-11-24(12-10-21)35(32,33)30-14-13-20-5-3-4-6-23(20)16-30/h3-12,15,17H,13-14,16H2,1-2H3,(H,28,29,31)
• InChI Key: LAMSSSXDUDEVRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4)C
• Molecular Formula: C27H25N3O3S2
• Molecular Weight: 503.6 g/mol

Description

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C27H25N3O3S2 and its molecular weight is 503.64. The purity is usually 95%.
BenchChem offers high-quality 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and physicochemical characterization of derivatives related to the mentioned compound have been extensively studied. These derivatives show potential in various biological activities due to their structural features. For instance, Zablotskaya et al. (2013) synthesized a series of derivatives that demonstrated significant psychotropic, anti-inflammatory, and cytotoxic activities, suggesting their potential as therapeutic agents in treating various conditions (Zablotskaya et al., 2013).

Anticancer Activity

Several studies have investigated the anticancer properties of similar compounds. The structural characteristics and physicochemical parameters of these compounds correlate with their biological activities. The synthesis and characterization of fluoro substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole, for example, have shown promise in antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, highlighting their potential in pharmacological screening for various biological effects (Patel et al., 2009).

Antiviral and Antimicrobial Applications

The antiviral and antimicrobial potential of compounds within this chemical family has also been a subject of research. Novel 3-sulphonamido-quinazolin-4(3H)-one derivatives, synthesized via microwave technique, exhibited significant antiviral activities against a range of respiratory and biodefense viruses, showcasing their potential in addressing viral infections (Selvam et al., 2007).

Material Science Applications

Beyond biological applications, compounds related to "4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(3,4-dimethylphenyl)thiazol-2-yl)benzamide" have been explored in material science. The synthesis and characterization of soluble polymides from related compounds for potential use in creating new materials with desirable thermal and mechanical properties have been reported (Imai et al., 1984).